Cas no 885272-71-9 ([2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL)

• Product Name: [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL
• CAS No: 885272-71-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 993178
• PubChem ID: 72208474
• Update Time: 2025-11-03

[2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL Chemical and Physical Properties

Names and Identifiers

• [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL
• [2-(3-ethylphenyl)-1,3-oxazol-4-yl]methanol
• FT-0733960
• 885272-71-9
• AB27411
• A862094
• (2-(3-Ethylphenyl)oxazol-4-yl)methanol
• DB-077465

• Inchi： 1S/C12H13NO2/c1-2-9-4-3-5-10(6-9)12-13-11(7-14)8-15-12/h3-6,8,14H,2,7H2,1H3
• InChI Key： DTPLNUJUGVKXNO-UHFFFAOYSA-N
• SMILES： O1C=C(CO)N=C1C1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.39630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL

[2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL: A Comprehensive Overview

[2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL, identified by the CAS Registry Number 885272-71-9, is a chemically synthesized compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the ethyl group attached to the phenyl ring introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic research and industrial settings.

The synthesis of [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The compound's structure has been thoroughly characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic properties, and stereochemistry.

One of the most promising applications of [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL lies in its potential as a precursor for more complex molecules. For instance, it has been used as an intermediate in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its role in drug discovery programs targeting various diseases, such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to act as a chiral auxiliary or a building block for asymmetric synthesis has further enhanced its utility in medicinal chemistry.

In addition to its role in drug discovery, [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its potential as a dopant or an active layer material in these devices, leveraging its ability to facilitate charge transport and emission properties. Recent breakthroughs in this area have demonstrated improved device performance when this compound is incorporated into organic electronic systems.

The environmental impact of [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL has also been a topic of interest. Studies on its biodegradation and toxicity profiles have been conducted to assess its safety for human health and the environment. According to recent findings, the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal and waste management.

From a manufacturing standpoint, the production of [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL involves several critical steps that require precise control over reaction conditions. The use of advanced catalysts and green chemistry principles has been emphasized to minimize waste generation and improve process efficiency. These efforts align with global sustainability goals and contribute to the development of more eco-friendly chemical manufacturing practices.

In conclusion, [2-(3-ETHYL-PHENYL)-OXAZOL-4-YL]-METHANOL (CAS No: 885272-71-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.